Cas no 1806163-20-1 (3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1806163-20-1
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4834756
• Update Time: 2025-06-14

3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5F3INO2/c1-4-6(12)2-5(3-14)7(13-4)15-8(9,10)11/h2-3H,1H3
• InChI Key： QTWKDJFOXYCBQU-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=C(N=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

Comprehensive Overview of 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806163-20-1)

3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806163-20-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core substituted with iodo, methyl, and trifluoromethoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes an aldehyde moiety, makes it particularly valuable for further derivatization and functionalization, enabling the creation of complex molecules with tailored properties.

The growing interest in 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde can be attributed to its potential applications in drug discovery and development. Researchers are increasingly exploring its utility in the synthesis of novel heterocyclic compounds, which are pivotal in designing bioactive molecules with therapeutic potential. For instance, the trifluoromethoxy group is known to enhance the metabolic stability and lipophilicity of pharmaceutical agents, making this compound a valuable building block in medicinal chemistry. Additionally, the presence of the iodo substituent allows for further cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in the construction of complex organic frameworks.

In the agrochemical sector, 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde is being investigated for its role in the development of next-generation pesticides and herbicides. The trifluoromethoxy group, in particular, is known to impart resistance to enzymatic degradation, thereby improving the longevity and efficacy of agrochemical formulations. This aligns with the current industry trend toward sustainable and environmentally friendly solutions, as researchers seek to minimize the ecological footprint of agricultural chemicals while maintaining high performance.

From a material science perspective, this compound’s unique structural features make it a candidate for advanced applications in organic electronics and catalysis. The pyridine ring, combined with electron-withdrawing groups like trifluoromethoxy, can influence the electronic properties of materials, potentially leading to innovations in OLEDs (organic light-emitting diodes) or photovoltaic cells. Moreover, its aldehyde functionality offers a handle for further chemical modifications, enabling the design of customized materials with specific optical or conductive properties.

The synthesis and handling of 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde require specialized expertise due to its reactive iodo and aldehyde groups. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability. Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize and ensure the purity of this compound, which is critical for its successful application in research and industrial settings.

As the demand for innovative chemical intermediates grows, 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxaldehyde is poised to play a pivotal role in advancing multiple scientific disciplines. Its compatibility with modern synthetic methodologies, coupled with its structural versatility, positions it as a key player in the development of next-generation pharmaceuticals, agrochemicals, and functional materials. Researchers and industry professionals alike are encouraged to explore its potential further, leveraging its unique properties to address contemporary challenges in science and technology.